Cas no 61744-49-8 (2-Piperidinepropanol, 3-methyl-, cis-)

• Product Name: 2-Piperidinepropanol, 3-methyl-, cis-
• CAS No: 61744-49-8
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 467761
• PubChem ID: 71392712
• Update Time: 2025-04-19

2-Piperidinepropanol, 3-methyl-, cis- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinepropanol, 3-methyl-, cis-
• 3-[(2S,3S)-3-methylpiperidin-2-yl]propan-1-ol
• 61744-49-8
• DTXSID60814509

• Inchi： 1S/C9H19NO/c1-8-4-2-6-10-9(8)5-3-7-11/h8-11H,2-7H2,1H3/t8-,9-/m0/s1
• InChI Key： SQRPQLRCRIBFKS-IUCAKERBSA-N
• SMILES： OCCC[C@H]1[C@@H](C)CCCN1

Computed Properties

• Exact Mass: 157.14677
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26